Cas no 1443210-39-6 (1-(2-ethynylphenyl)piperazine)

• Product Name: 1-(2-ethynylphenyl)piperazine
• CAS No: 1443210-39-6
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 6206063
• PubChem ID: 91618738
• Update Time: 2025-05-20

1-(2-ethynylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethynylphenyl)piperazine
• EN300-1868539
• 1443210-39-6

• Inchi： 1S/C12H14N2/c1-2-11-5-3-4-6-12(11)14-9-7-13-8-10-14/h1,3-6,13H,7-10H2
• InChI Key： PMNSIAVTDLMYQT-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2C#C)CCNCC1

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 1-(2-ethynylphenyl)piperazine

Research Brief on 1-(2-ethynylphenyl)piperazine (CAS: 1443210-39-6) in Chemical Biology and Pharmaceutical Applications

The compound 1-(2-ethynylphenyl)piperazine (CAS: 1443210-39-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery. The compound's piperazine core and ethynylphenyl moiety make it a versatile scaffold for the development of novel pharmacologically active agents, particularly in the context of central nervous system (CNS) disorders and oncology.

Recent studies have highlighted the role of 1-(2-ethynylphenyl)piperazine as a key intermediate in the synthesis of serotonin receptor modulators. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective 5-HT1A receptor agonists, which show promise for treating anxiety and depression. The ethynyl group in the compound allows for efficient click chemistry modifications, enabling rapid diversification of the scaffold for structure-activity relationship (SAR) studies. This feature has been particularly valuable in high-throughput screening approaches for CNS drug discovery.

In the field of oncology, research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of 1-(2-ethynylphenyl)piperazine exhibit potent inhibitory activity against certain protein kinases involved in cancer cell proliferation. The compound's ability to serve as a molecular scaffold for designing selective kinase inhibitors stems from its optimal spatial arrangement of hydrogen bond acceptors and hydrophobic regions. Computational docking studies have shown that modifications at the piperazine nitrogen can significantly alter the compound's binding affinity to various kinase targets.

The synthetic accessibility of 1-(2-ethynylphenyl)piperazine has been another focus of recent research. A 2024 study in Organic Process Research & Development described an optimized, scalable synthesis route for this compound with improved yield (78%) and purity (>99%). This advancement is particularly important for enabling larger-scale pharmacological evaluations and potential commercialization. The synthetic protocol employs a Sonogashira coupling as the key step, followed by selective piperazine introduction, offering advantages in terms of both cost-effectiveness and environmental impact.

Pharmacokinetic studies of 1-(2-ethynylphenyl)piperazine derivatives have shown promising results regarding blood-brain barrier penetration, a critical factor for CNS-targeted therapeutics. Research published in European Journal of Pharmaceutical Sciences (2023) reported that certain fluorinated analogs maintain good brain exposure while demonstrating metabolic stability in human liver microsome assays. These findings support the continued investigation of this scaffold for neuropharmacological applications.

Looking forward, the versatility of 1-(2-ethynylphenyl)piperazine positions it as a valuable building block in medicinal chemistry. Current research directions include exploring its potential in positron emission tomography (PET) tracer development (through radiolabeling of the ethynyl group) and as a component of proteolysis targeting chimeras (PROTACs). The compound's unique combination of synthetic tractability and biological relevance ensures its continued importance in pharmaceutical research and development.